Cas no 3533-72-0 (1,3-dihydro-2-benzothiophene 2-oxide)

1,3-dihydro-2-benzothiophene 2-oxide structure
3533-72-0 structure
Product Name:1,3-dihydro-2-benzothiophene 2-oxide
CAS No:3533-72-0
MF:C8H8OS
MW:152.213521003723
CID:920224
PubChem ID:288398
Update Time:2025-04-19

1,3-dihydro-2-benzothiophene 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-2-benzothiophene 2-oxide
    • 1,3-dihydro-benzo[c]thiophene 2-oxide
    • 1,3-dihydrobenzo[c]thiophene-2-oxide
    • 1,3-dihydroisothianaphthene-2-oxide
    • 2-thiaindan S-oxide
    • 2-thiaindane S-oxide
    • AC1L69GY
    • AC1Q6Z2M
    • AR-1B6921
    • benzodihydrothiophene oxide
    • CTK4H4304
    • KST-1B3487
    • NSC149594
    • SureCN255960
    • syn- and anti-cis-8-thiabicyclo< 4.3.0> non-3-ene 8-oxide
    • DTXSID10302188
    • 1,3-Dihydrobenzo[c]thiophene 2-oxide
    • NSC-149594
    • starbld0014607
    • YYVPARHZEAEOHF-UHFFFAOYSA-N
    • 1,3-Dihydro-2-benzothiophene 2-oxide #
    • Benzo[c]thiophene, 1,3-dihydro-, 2-oxide
    • SCHEMBL255960
    • 3533-72-0
    • Inchi: 1S/C8H8OS/c9-10-5-7-3-1-2-4-8(7)6-10/h1-4H,5-6H2
    • InChI Key: YYVPARHZEAEOHF-UHFFFAOYSA-N
    • SMILES: S1(CC2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 152.02964
  • Monoisotopic Mass: 152.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.31460
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